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Compound of Interest

Compound Name: 4-Fluoro-N,N-dimethylaniline

Cat. No.: B181188 Get Quote

An In-depth Technical Guide to 4-Fluoro-N,N-dimethylaniline: Synthesis, Properties, and

Applications

Introduction
4-Fluoro-N,N-dimethylaniline is a versatile fluorinated aromatic amine that serves as a crucial

building block in various chemical syntheses.[1][2][3] Characterized by a dimethylamino group

and a fluorine atom at the para position of the aniline ring, this compound exhibits enhanced

reactivity and stability, making it a valuable intermediate in the production of pharmaceuticals,

dyes, agrochemicals, and specialty polymers.[1][2][3] Its unique electronic properties are

instrumental in developing innovative products with improved performance characteristics.[1]

This guide provides a comprehensive overview of its synthesis, properties, and key

applications for professionals in research and drug development.

Chemical and Physical Properties
The physical and chemical properties of 4-Fluoro-N,N-dimethylaniline are summarized in the

table below, providing a quick reference for researchers.
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Property Value Reference

Molecular Formula C₈H₁₀FN [2][3][4]

Molecular Weight 139.17 g/mol [2][3][5]

CAS Number 403-46-3 [2][3]

Appearance

White or colorless to light

orange/yellow powder, lump,

or clear liquid

[2][3]

Melting Point 35 - 39 °C [2][3]

Boiling Point 200 °C [2][3]

Density 1.057 g/cm³ [6]

Purity ≥ 98% (GC) [2][3]

Topological Polar Surface Area 3.2 Å² [5]

XLogP3 2.6 [5]

InChI Key
YJEHCGOJNJUOII-

UHFFFAOYSA-N
[4][5][7]

SMILES CN(C)C1=CC=C(C=C1)F [5]

Spectroscopic data including ¹H NMR, ¹³C NMR, ¹⁵N NMR, IR, and Mass Spectrometry for 4-
Fluoro-N,N-dimethylaniline are available and can be accessed through various chemical

databases.[4][7][8][9]

Synthesis of 4-Fluoro-N,N-dimethylaniline
The synthesis of 4-Fluoro-N,N-dimethylaniline is typically achieved through the N,N-

dimethylation of 4-fluoroaniline. A common and effective method is reductive amination, which

involves the reaction of the primary amine with an aldehyde (formaldehyde) to form an imine

intermediate, which is then reduced in situ to the desired N,N-dimethylated product.
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Experimental Protocol: Reductive Amination of 4-
Fluoroaniline
This protocol is adapted from established procedures for the N,N-dimethylation of aromatic

amines.[10][11]

Materials:

4-Fluoroaniline

Paraformaldehyde

Sodium cyanoborohydride (NaBH₃CN) or Sodium borohydride (NaBH₄)

Glacial Acetic Acid

Tetrahydrofuran (THF)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Diethyl ether

Anhydrous sodium sulfate (Na₂SO₄)

Water

Saturated aqueous sodium chloride (brine)

Procedure:

Reaction Setup: In a round-bottomed flask equipped with a magnetic stir bar, dissolve 4-

fluoroaniline (1.0 equiv) and paraformaldehyde (5.0 equiv) in tetrahydrofuran (THF).

Addition of Reducing Agent: Carefully add sodium cyanoborohydride (5.0 equiv) to the

mixture.

Acidification: Cool the flask in an ice bath. Slowly add glacial acetic acid (5.0 equiv) dropwise

to the stirred mixture.
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Reaction: Remove the ice bath and heat the reaction mixture to 50 °C. Allow the reaction to

stir at this temperature for 18-24 hours, monitoring the progress by Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).

Quenching: After the reaction is complete, cool the mixture to room temperature. Carefully

quench the excess reagents by the slow addition of a saturated aqueous sodium bicarbonate

solution until gas evolution ceases.

Extraction: Transfer the mixture to a separatory funnel and dilute with diethyl ether. Separate

the organic and aqueous layers. Extract the aqueous layer multiple times with diethyl ether.

[10]

Washing: Combine all the organic layers and wash sequentially with water and then with

saturated aqueous sodium chloride (brine).[10]

Drying and Concentration: Dry the combined organic layer over anhydrous sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Purification: Purify the crude 4-Fluoro-N,N-dimethylaniline by flash column

chromatography on silica gel or by vacuum distillation to yield the pure product.

Synthesis Workflow Diagram
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Caption: Reductive amination workflow for the synthesis of 4-Fluoro-N,N-dimethylaniline.

Applications in Research and Drug Development
4-Fluoro-N,N-dimethylaniline is a key ingredient for professionals seeking to advance their

research and product development.[1] Its applications are diverse and impactful:

Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of various

pharmaceutical compounds, including analgesics and anti-inflammatory drugs.[1] The

presence of the fluorine atom can significantly enhance the metabolic stability and

bioavailability of drug candidates.[12] It is also used in the development of kinase inhibitors,

which are prominent in targeted cancer therapies.

Dye and Pigment Manufacturing: The compound is an intermediate in the production of dyes

and pigments, contributing to enhanced colorfastness and vibrancy.[1]

Agrochemical Production: It is utilized in the synthesis of herbicides and insecticides, which

are vital for crop protection and yield improvement.[2][3]
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Polymer Chemistry: 4-Fluoro-N,N-dimethylaniline is used in formulating specialty

polymers, imparting enhanced thermal stability and chemical resistance to materials used in

the automotive and aerospace industries.[2]

Organic Synthesis: As a versatile building block, it enables the creation of complex molecular

structures for functional materials and other specialty chemicals.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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